Cas no 144163-52-0 ((2E)-3-(2-Thiazolyl)-2-propenoic Acid)

• Product Name: (2E)-3-(2-Thiazolyl)-2-propenoic Acid
• CAS No: 144163-52-0
• MF: C₆H₅NO₂S
• MW: 155.174400091171
• MDL: MFCD06205421
• CID: 1091107
• PubChem ID: 14338576
• Update Time: 2025-05-23

(2E)-3-(2-Thiazolyl)-2-propenoic Acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(Thiazol-2-yl)acrylic acid
• (2E)-3-(2-Thiazolyl)-2-propenoic Acid
• (2E)-3-(1,3-Thiazol-2-yl)acrylic acid
• (2E)-3-(1,3-thiazol-2-yl)prop-2-enoic acid
• 2-thiazol-5-ylmethylsulfanyl-ethylamine
• 2-thiazoleacrylic acid
• 3t-thiazol-2-yl-acrylic acid
• 3t-Thiazol-2-yl-acrylsaeure
• AB00998911-01
• (E)-3-(1,3-thiazol-2-yl)prop-2-enoic acid
• AB00998911-03
• 144163-52-0
• 52396-77-7
• AS-48483
• F31380
• CS-W000655
• MFCD06205421
• 3-(1,3-thiazol-2-yl)prop-2-enoic acid
• 2-Propenoic acid, 3-(2-thiazolyl)-, (E)-
• EN300-345639
• AKOS009310604
• EN300-43792
• SCHEMBL2783490
• NCGC00331014-01
• 2-Propenoic acid, 3-(2-thiazolyl)-, (2E)-
• AC7829
• SCHEMBL2783487
• DB-290085
• DB-115635
• J-007924
• 3-(Thiazol-2-yl)acrylic acid
• Z381407314
• (E)-3-(2-Thiazolyl)acrylic Acid
• 3-(2-thiazolyl)-2-Propenoic acid
• 2-Propenoic acid, 3-(2-thiazolyl)-
• 3-(Thiazol-2-yl)acrylicacid
• CCA39677

• MDL： MFCD06205421
• Inchi： 1S/C6H5NO2S/c8-6(9)2-1-5-7-3-4-10-5/h1-4H,(H,8,9)/b2-1+
• InChI Key： PIWFCOHMNRSNNY-OWOJBTEDSA-N
• SMILES： S1C=CN=C1/C=C/C(=O)O

Computed Properties

• Exact Mass: 155.00400
• Monoisotopic Mass: 155.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43000
• LogP: 1.24090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on (2E)-3-(2-Thiazolyl)-2-propenoic Acid

Introduction to (2E)-3-(2-Thiazolyl)-2-propenoic Acid (CAS No. 144163-52-0)

(2E)-3-(2-Thiazolyl)-2-propenoic Acid, identified by its Chemical Abstracts Service (CAS) number 144163-52-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a conjugated system with a thiazole ring, has garnered attention for its potential applications in drug discovery and therapeutic development. The unique structural features of this compound, including its α,β-unsaturated carboxylic acid moiety and the heterocyclic thiazole ring, make it a versatile scaffold for designing novel bioactive molecules.

The thiazole core is a well-known pharmacophore found in numerous bioactive natural products and synthetic drugs. Its presence in (2E)-3-(2-Thiazolyl)-2-propenoic Acid contributes to the compound's potential biological activity. Thiazole derivatives are known to exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The α,β-unsaturated carboxylic acid functionality further enhances the compound's reactivity, allowing for further chemical modifications and derivatization to tailor its biological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of (2E)-3-(2-Thiazolyl)-2-propenoic Acid with biological targets more effectively. These studies have highlighted the compound's potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, computational studies suggest that this molecule may interact with enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are implicated in inflammation and pain.

In vitro studies have begun to elucidate the pharmacological effects of (2E)-3-(2-Thiazolyl)-2-propenoic Acid. Preliminary findings indicate that the compound exhibits inhibitory activity against several enzymes relevant to cancer progression. The thiazole ring and the α,β-unsaturated carboxylic acid group appear to play crucial roles in mediating these effects. Additionally, the compound's ability to cross cell membranes suggests it may have potential as an oral therapeutic agent.

The synthesis of (2E)-3-(2-Thiazolyl)-2-propenoic Acid has been optimized to ensure high yield and purity. Traditional synthetic routes involve condensation reactions between appropriate thiazole derivatives and β-keto esters or acrylates. Advances in green chemistry have also led to the development of more sustainable methods, utilizing catalytic systems that minimize waste and energy consumption. These innovations are crucial for scaling up production while maintaining environmental standards.

The biological evaluation of (2E)-3-(2-Thiazolyl)-2-propenoic Acid has been complemented by structural analog studies. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties. For example, substituting different alkyl or aryl groups on the thiazole ring can alter the compound's solubility, metabolic stability, and target specificity. Such modifications are essential for developing lead compounds with improved therapeutic profiles.

Preclinical studies are currently underway to assess the safety and efficacy of (2E)-3-(2-Thiazolyl)-2-propenoic Acid. These studies focus on evaluating its pharmacokinetic parameters, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The results from these trials will provide critical insights into its potential as a drug candidate and guide further development efforts.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like (2E)-3-(2-Thiazolyl)-2-propenoic Acid. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity. This approach has been instrumental in identifying novel scaffolds for drug development and optimizing existing ones.

The role of medicinal chemistry in enhancing the therapeutic potential of (2E)-3-(2-Thiazolyl)-2-propenoic Acid cannot be overstated. By leveraging structural biology and enzyme kinetics, chemists can design molecules that interact more effectively with their intended targets. This rational drug design approach has led to significant advancements in treating complex diseases such as cancer and inflammatory disorders.

The future prospects for (2E)-3-(2-Thiazolyl)-2-propenoic Acid are promising, with ongoing research exploring its potential applications in multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments.